Cas no 102089-75-8 (1,1-Dimethylethyl (R)-2-(methylsulfonyl)oxy-1-phenylethylCarbamate)

• Product Name: 1,1-Dimethylethyl (R)-2-(methylsulfonyl)oxy-1-phenylethylCarbamate
• CAS No: 102089-75-8
• MF: C₁₄H₂₁NO₅S
• MW: 315.39
• MDL: MFCD22571103
• CID: 1131795
• PubChem ID: 11723227
• Update Time: 2025-05-30

1,1-Dimethylethyl (R)-2-(methylsulfonyl)oxy-1-phenylethylCarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-[(methylsulfonyl)oxy]-1-phenylethyl]-, 1,1-dimethylethylester, (R)-
• 1,1-Dimethylethyl (R)-2-(methylsulfonyl)oxy-1-phenylethylCarbamate
• SCHEMBL4160654
• DTXSID001148297
• tert-butyl N-[(1R)-2-(methanesulfonyloxy)-1-phenylethyl]carbamate
• 102089-75-8
• 1,1-Dimethylethyl N-[(1R)-2-[(methylsulfonyl)oxy]-1-phenylethyl]carbamate
• Carbamic acid, [2-[(methylsulfonyl)oxy]-1-phenylethyl]-, 1,1-dimethylethyl ester, (R)-
• (R)-2-[(tert-Butoxycarbonyl)amino]-2-phenylethyl methanesulfonate
• QMCZMSKKAHWYBJ-LBPRGKRZSA-N
• (2R)-2-[(tert-butoxycarbonyl)amino]-2-phenylethyl methanesulfonate
• CS-0069585
• Carbamic acid, N-[(1R)-2-[(methylsulfonyl)oxy]-1-phenylethyl]-, 1,1-dimethylethyl ester
• (R)-2-((tert-butoxycarbonyl)amino)-2-phenylethyl methanesulfonate
• BS-45813
• 2-tert-Butoxycarbonylamino-1-methanesulfonyloxy-2-phenylethane, (R)-
• 1(R)-t-Butoxycarbonylamino-2-methanesulfonyloxy-1-phenylethane
• N-[(1R)-2-[(Methylsulfonyl)oxy]-1-phenylethyl]carbamic acid 1,1-dimethylethyl ester
• [(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-phenylethyl] methanesulfonate
• 5PL758SVK6
• Carbamic acid, [(1R)-2-[(methylsulfonyl)oxy]-1-phenylethyl]-, 1,1-dimethylethyl ester

• MDL： MFCD22571103
• Inchi： InChI=1S/C14H21NO5S/c1-14(2,3)20-13(16)15-12(10-19-21(4,17)18)11-8-6-5-7-9-11/h5-9,12H,10H2,1-4H3,(H,15,16)/t12-/m0/s1
• InChI Key： QMCZMSKKAHWYBJ-LBPRGKRZSA-N
• SMILES： CC(C)(C)OC(=O)NC(COS(=O)(=O)C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 315.11404394g/mol
• Monoisotopic Mass: 315.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 112-114 ºC
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),

Additional information on 1,1-Dimethylethyl (R)-2-(methylsulfonyl)oxy-1-phenylethylCarbamate

Comprehensive Overview of 1,1-Dimethylethyl (R)-2-(methylsulfonyl)oxy-1-phenylethylCarbamate (CAS No. 102089-75-8)

1,1-Dimethylethyl (R)-2-(methylsulfonyl)oxy-1-phenylethylCarbamate, with the CAS number 102089-75-8, is a specialized organic compound widely recognized in pharmaceutical and chemical research. This compound belongs to the class of carbamate esters, which are pivotal intermediates in the synthesis of bioactive molecules. Its unique structure, featuring a phenylethyl backbone and a methylsulfonyloxy group, makes it a valuable building block for asymmetric synthesis and drug development.

The growing interest in chiral compounds and stereoselective synthesis has propelled the demand for 1,1-Dimethylethyl (R)-2-(methylsulfonyl)oxy-1-phenylethylCarbamate. Researchers frequently explore its applications in designing enzyme inhibitors and receptor modulators, aligning with trends in personalized medicine and targeted therapies. Its CAS no 102089-75-8 is often searched in academic databases, reflecting its relevance in modern organic chemistry.

From a synthetic perspective, this compound’s carbamate and sulfonate functionalities offer versatile reactivity. It is commonly employed in nucleophilic substitution reactions and cross-coupling protocols, which are central to constructing complex molecular architectures. The (R)-enantiomer specificity is particularly noteworthy, as it ensures high enantiopurity in final products—a critical factor in pharmaceutical manufacturing.

In the context of green chemistry, 1,1-Dimethylethyl (R)-2-(methylsulfonyl)oxy-1-phenylethylCarbamate is studied for its potential in solvent-free reactions and catalytic processes. These advancements address the increasing focus on sustainable synthesis and reduced environmental impact, topics frequently queried in search engines. Laboratories optimizing atom economy and waste minimization often reference this compound’s role in efficient transformations.

Analytical characterization of CAS no 102089-75-8 involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods confirm its structural integrity and purity, which are essential for reproducibility in research. The compound’s stability under various conditions is another area of investigation, particularly for storage and handling protocols in industrial settings.

Beyond academia, 1,1-Dimethylethyl (R)-2-(methylsulfonyl)oxy-1-phenylethylCarbamate has garnered attention in patent literature for its utility in proprietary drug formulations. Its long-tail keyword variations, such as "chiral carbamate synthesis" or "methylsulfonyloxy leaving group applications," are frequently used in intellectual property searches. This underscores its commercial significance in the competitive pharmaceutical landscape.

In summary, 1,1-Dimethylethyl (R)-2-(methylsulfonyl)oxy-1-phenylethylCarbamate (102089-75-8) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from asymmetric catalysis to green chemistry—make it a subject of enduring interest, as reflected in both scholarly inquiries and industrial advancements.